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Compound of Interest

Compound Name:

3-[4-Chloro-3-

(trifluoromethyl)phenyl]propanoic

acid

CAS No.: 900027-15-8

Cat. No.: B1463622

Get Quote

The chemical formula C10H8ClF3O2 represents a specific class of halogenated organic

compounds.[1] While multiple structural isomers exist, the most scientifically significant and

industrially relevant isomer is α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride, commonly

known as Mosher’s Acid Chloride (MTPA-Cl).[1]

This molecule is a cornerstone reagent in stereochemical analysis.[1][2] It serves as a chiral

derivatizing agent used to determine the absolute configuration (R/S) of chiral alcohols and

amines via Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2][3][4][5] Its utility stems

from the predictable magnetic anisotropy exerted by its phenyl group on the substrate's

protons.[1]

Alternative Isomers: While this guide focuses on MTPA-Cl, researchers should be aware of

other isomers used primarily as fluorinated building blocks in agrochemical synthesis, such as:

4-(2-Chloro-1,1,2-trifluoroethoxy)acetophenone: A reagent used in the synthesis of

fluorinated ethers.[1]
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2-Ethoxy-6-(trifluoromethyl)benzoyl chloride: An intermediate in pharmaceutical synthesis.[1]

Part 2: Structural Analysis & Properties
Molecular Architecture of MTPA-Cl
MTPA-Cl is an acyl chloride derivative of Mosher's Acid (MTPA).[1] Its structure is defined by a

central quaternary carbon bonded to four distinct groups, rendering it chiral.[1]

Phenyl Group (–C6H5): Provides the magnetic anisotropy essential for its analytical function.

[1]

Trifluoromethyl Group (–CF3): A strong electron-withdrawing group that ensures

conformational rigidity and provides a handle for ¹⁹F NMR analysis.[1]

Methoxy Group (–OCH3): Adds steric bulk and distinct NMR signals.[1]

Acyl Chloride Group (–COCl): The reactive site that forms esters or amides with the target

substrate.[1]

Table 1: Physicochemical Properties of MTPA-Cl
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Property Value Notes

IUPAC Name

α-Methoxy-α-

(trifluoromethyl)phenylacetyl

chloride

Common: Mosher's Acid

Chloride

CAS Number
39637-99-5 (R-isomer); 20445-

33-4 (S-isomer)

Often sold as specific

enantiomers

Molecular Weight 252.62 g/mol

Physical State
Clear, colorless to pale yellow

liquid
Moisture sensitive

Density ~1.35 g/mL at 25 °C

Boiling Point 213–214 °C

Chirality Enantiopure (R or S)
Critical for use as derivatizing

agent

Part 3: Core Application – Mosher’s Method
The primary application of C10H8ClF3O2 is the determination of absolute stereochemistry.[1]

[4] When MTPA-Cl reacts with a chiral alcohol or amine, it forms diastereomers.[1][2][3][6]

Because the physical properties of diastereomers differ, the resulting NMR signals of the

substrate's protons shift predictably based on their spatial proximity to the phenyl ring of the

MTPA moiety.[1]

Mechanism of Action
Derivatization: The substrate (e.g., a secondary alcohol) is reacted separately with both (R)-

and (S)-MTPA-Cl.[1]

Conformation: The resulting esters adopt a preferred conformation where the C–H bond of

the chiral center, the carbonyl bond, and the trifluoromethyl group align in a specific plane

(syn-periplanar).[1]

Shielding Effect: The phenyl ring of the MTPA group shields protons located "above" or

"below" its plane.[1] By comparing the chemical shift difference (
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) of protons on either side of the chiral center, the absolute configuration can be deduced.[1]

Workflow Visualization
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Figure 1: Workflow for determining absolute configuration using Mosher's Method.[1] The

substrate is reacted with both enantiomers of MTPA-Cl to generate diastereomers for

comparative NMR analysis.[1][2]

Part 4: Analytical Characterization
To verify the identity of C10H8ClF3O2 (MTPA-Cl) or its derivatives, the following analytical

signatures are used.

NMR Spectroscopy
¹H NMR (Chloroform-d):

Methoxy Group: A sharp singlet typically around 3.5 – 3.7 ppm.[1]

Aromatic Protons: Multiplets in the 7.3 – 7.6 ppm range (5 protons).[1]

Note: The absence of the carboxylic acid proton (seen in the precursor Mosher's Acid at

~10-12 ppm) confirms conversion to the acid chloride.[1]
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¹⁹F NMR:

Trifluoromethyl Group: A singlet typically around -71 to -72 ppm.[1] This signal is highly

sensitive to the chiral environment, making ¹⁹F NMR a powerful tool for assessing

enantiomeric purity (ee%).[1]

Mass Spectrometry
Molecular Ion: [M]+ at m/z ~252 (for ³⁵Cl) and ~254 (for ³⁷Cl) in a 3:1 ratio, characteristic of a

monochlorinated compound.[1]

Fragmentation: Loss of the chlorine atom (M-35) and loss of the trifluoromethyl group are

common fragmentation pathways.[1]

Part 5: Experimental Protocols
Synthesis of MTPA-Cl from Mosher's Acid
Rationale: MTPA-Cl is moisture sensitive and often prepared fresh or stored under inert gas.[1]

Reagents: (R)- or (S)-MTPA (Mosher's Acid), Thionyl Chloride (SOCl₂), Dimethylformamide

(DMF - catalytic).[1]

Setup: Place 1.0 equivalent of (R)-MTPA in a flame-dried round-bottom flask equipped with a

reflux condenser and magnetic stir bar under Argon atmosphere.

Addition: Add excess Thionyl Chloride (approx. 5-10 equivalents). Add 1-2 drops of dry DMF

as a catalyst.[1]

Reaction: Reflux the mixture at 70–80 °C for 2–3 hours. Evolution of HCl and SO₂ gas will be

observed (use a scrubber).[1]

Purification: Remove excess SOCl₂ via vacuum distillation.[1] The residue is the crude acid

chloride.[1]

Distillation: For high purity, distill the product (bp ~105–107 °C at 1 mmHg) using a Kugelrohr

apparatus.

Storage: Store in a sealed container under Argon at -20 °C.
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Micro-Scale Derivatization Protocol
Rationale: Used for analyzing small quantities of precious natural products or drug

intermediates.[1]

Mix: In a dry NMR tube or small vial, dissolve the substrate (1–5 mg) in dry Pyridine-d5 (0.5

mL).

React: Add a slight excess (1.2 eq) of (R)-MTPA-Cl.

Incubate: Shake at room temperature for 10–30 minutes. Reaction is usually instantaneous

for primary alcohols; secondary may require heating.[1]

Analyze: The reaction mixture can often be analyzed directly by NMR without workup,

provided the excess reagent signals do not overlap with critical substrate peaks.[1]

Part 6: Safety & Handling
Hazard Class: Corrosive (Skin Corr.[1] 1B), Moisture Sensitive.[1]

Corrosivity: MTPA-Cl reacts vigorously with water and moisture on skin to produce HCl and

Mosher's Acid.[1] It causes severe skin burns and eye damage.[1]

Inhalation: Vapors are irritating to the respiratory tract.[1] All manipulations must be

performed in a functioning fume hood.[1]

Storage: Must be stored under inert atmosphere (Nitrogen or Argon) in a freezer.

Degradation is indicated by the formation of white solids (Mosher's Acid) in the liquid.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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